N,1-dimethyl-N-{1-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}-1H-pyrazole-4-sulfonamide

• IUPAC Name: N,1-dimethyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C18H19N9O2S/c1-24-12-15(9-20-24)30(28,29)25(2)14-10-26(11-14)17-6-5-16-21-22-18(27(16)23-17)13-4-3-7-19-8-13/h3-9,12,14H,10-11H2,1-2H3
• InChI Key: WCMPQHFOJFXWMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C5=CN=CC=C5)C=C3
• Molecular Formula: C18H19N9O2S
• Molecular Weight: 425.5 g/mol
• CAS No.: 2379976-70-0

Description

N,1-dimethyl-N-{1-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}-1H-pyrazole-4-sulfonamide is a complex heterocyclic compound It contains multiple nitrogen atoms within its structure, making it a significant molecule in medicinal chemistry

Preparation Methods

The synthesis of N,1-dimethyl-N-{1-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}-1H-pyrazole-4-sulfonamide involves multiple steps. One common method includes the use of enaminonitriles and benzohydrazides under microwave irradiation. This catalyst-free and additive-free method is eco-friendly and results in good-to-excellent yields . The reaction involves a transamidation mechanism followed by nucleophilic addition with nitrile and subsequent condensation .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The presence of nitrogen atoms makes it susceptible to oxidation reactions.

Reduction: The compound can be reduced under specific conditions to yield different derivatives.

Substitution: The aromatic rings in the structure allow for electrophilic and nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N,1-dimethyl-N-{1-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}-1H-pyrazole-4-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing other complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor modulation.

Medicine: Investigated for its potential therapeutic effects in treating various diseases, including cardiovascular disorders and hyperproliferative disorders.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can act as an inhibitor for enzymes like JAK1 and JAK2, which are involved in various signaling pathways . The compound’s structure allows it to bind to these enzymes, blocking their activity and thereby modulating the associated biological processes.

Comparison with Similar Compounds

Similar compounds include other heterocyclic molecules with nitrogen atoms, such as:

1,2,4-triazolo[1,5-a]pyridines: These compounds share a similar triazole ring structure and exhibit various biological activities.

Indole derivatives: Known for their diverse biological activities, including antiviral and anticancer properties.

Imidazole derivatives: These compounds also have significant therapeutic potential and are used in various medicinal applications.

N,1-dimethyl-N-{1-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}-1H-pyrazole-4-sulfonamide stands out due to its unique combination of structural features, which contribute to its specific chemical and biological properties.